Cas no 1443349-26-5 (2,2,2-trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone)

• Product Name: 2,2,2-trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone
• CAS No: 1443349-26-5
• MF: C₁₃H₁₄F₄O₂
• MW: 278.242678165436
• MDL: MFCD22373582
• CID: 5170409
• Update Time: 2025-05-21

2,2,2-trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone

• MDL： MFCD22373582
• Inchi： 1S/C13H14F4O2/c1-8(2)5-6-19-11-4-3-9(7-10(11)14)12(18)13(15,16)17/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： VPGWVJBWHPVHJT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCCC(C)C)C(F)=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone

2,2,2-Trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone: A Comprehensive Overview

The compound 1443349-26-5, also known as 2,2,2-trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and pharmaceutical research.

Structure and Properties: The molecular structure of 2,2,2-trifluoro-1-[3-fluoro-4-(3-methylbutoxy)phenyl]ethanone is characterized by a trifluoromethyl group attached to a ketone moiety, which is further connected to a fluorophenyl group substituted with a 3-methylbutoxy chain. This combination of functional groups imparts the compound with distinct electronic and steric properties, making it an interesting candidate for various chemical transformations.

Synthesis and Applications: Recent studies have focused on optimizing the synthesis of this compound to enhance its yield and purity. Researchers have explored various catalytic systems and reaction conditions to achieve efficient formation of the trifluoromethyl ketone group. The compound has shown promise in the development of advanced materials, such as high-performance polymers and specialty coatings.

Research Highlights: In 2023, a groundbreaking study published in *Chemical Communications* demonstrated the use of 1443349-26-5 as a key intermediate in the synthesis of novel bioactive compounds. The study highlighted its role in constructing complex molecular frameworks with potential applications in drug discovery.

Environmental Considerations: As interest in sustainable chemistry grows, researchers have begun evaluating the environmental impact of 1443349-26-5. Preliminary studies suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, but further research is needed to fully understand its environmental fate and degradation pathways.

Future Prospects: The continued exploration of 1443349-26-5 is expected to unlock new opportunities in areas such as green chemistry and biotechnology. Its unique combination of functional groups makes it a valuable tool for designing next-generation chemical products with tailored properties.